Cas no 25299-26-7 (3-Bromo-5-chloro-2-methoxybenzaldehyde)

• Product Name: 3-Bromo-5-chloro-2-methoxybenzaldehyde
• CAS No: 25299-26-7
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD05998291
• CID: 872200
• Update Time: 2026-04-29

3-Bromo-5-chloro-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-methoxybenzaldehyde
• 3-bromo-5-chloro-2-(methyloxy)benzaldehyde
• 3-bromo-5-chloro-2-methoxybenzaldehyde(SALTDATA: FREE)
• 5-bromo-3-chloro-6-methoxybenzaldehyde

• MDL： MFCD05998291
• Inchi： InChI=1S/C8H6BrClO2/c1-12-8-5(4-11)2-6(10)3-7(8)9/h2-4H,1H3
• InChI Key： WMHPXUMZJOUCSK-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1C=O)Cl)Br

Computed Properties

• Exact Mass: 247.92400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 26.30000
• LogP: 2.92360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-5-chloro-2-methoxybenzaldehyde

3-Bromo-5-chloro-2-methoxybenzaldehyde (CAS No. 25299-26-7): A Comprehensive Overview

3-Bromo-5-chloro-2-methoxybenzaldehyde (CAS No. 25299-26-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique bromine, chlorine, and methoxy functional groups, has garnered significant attention due to its potential in various synthetic pathways and its role in the development of novel drugs and materials.

The molecular structure of 3-Bromo-5-chloro-2-methoxybenzaldehyde is particularly noteworthy. The presence of the bromine and chlorine atoms imparts significant electronic and steric effects, making it a valuable intermediate in the synthesis of complex molecules. The methoxy group further enhances its reactivity and stability, contributing to its utility in a variety of chemical reactions.

Recent research has highlighted the importance of 3-Bromo-5-chloro-2-methoxybenzaldehyde in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antitumor agents. The unique combination of bromine and chlorine substituents provides a platform for the design of molecules with enhanced biological activity and selectivity.

In addition to its pharmaceutical applications, 3-Bromo-5-chloro-2-methoxybenzaldehyde has been utilized in the synthesis of advanced materials. A recent paper in the Journal of Materials Chemistry demonstrated its role in the preparation of functionalized polymers with improved mechanical properties and thermal stability. The versatility of this compound makes it an attractive choice for researchers working on materials science projects.

The synthetic routes to produce 3-Bromo-5-chloro-2-methoxybenzaldehyde have been extensively studied. One common method involves the bromination and chlorination of 2-methoxybenzaldehyde followed by further functionalization steps. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have also contributed to more efficient and environmentally friendly synthetic pathways.

The physical properties of 3-Bromo-5-chloro-2-methoxybenzaldehyde, such as its melting point, boiling point, and solubility, are crucial for its handling and application. It is typically a solid at room temperature with a melting point ranging from 70 to 75°C. Its solubility in common organic solvents like dichloromethane and ethanol makes it easy to handle in laboratory settings.

Safety considerations are an essential aspect when working with 3-Bromo-5-chloro-2-methoxybenzaldehyde. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas to minimize exposure risks.

In conclusion, 3-Bromo-5-chloro-2-methoxybenzaldehyde (CAS No. 25299-26-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers working on new drug development, advanced materials, and synthetic chemistry. As ongoing research continues to uncover new applications, this compound is likely to remain a focal point in future scientific endeavors.